Cas no 2172032-28-7 (tert-butyl 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2172032-28-7
• MF: C₁₃H₂₀ClN₃O₃
• MW: 301.769202232361
• CID: 5566458
• PubChem ID: 165594223
• Update Time: 2025-05-26

tert-butyl 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
• 2172032-28-7
• EN300-1636518

• Inchi： 1S/C13H20ClN3O3/c1-13(2,3)20-12(19)17-6-8(10(18)7-17)9-5-15-11(14)16(9)4/h5,8,10,18H,6-7H2,1-4H3
• InChI Key： JKTZXNZORNAXLZ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2CN(C(=O)OC(C)(C)C)CC2O)N1C

Computed Properties

• Exact Mass: 301.1193192g/mol
• Monoisotopic Mass: 301.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate

Introduction to tert-butyl 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172032-28-7)

tert-butyl 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172032-28-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a chlorinated imidazole ring, and a hydroxypyrrolidine moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of tert-butyl 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate can be represented as follows: the tert-butyl group provides steric protection and enhances the compound's stability, while the chlorinated imidazole ring imparts specific binding properties to certain biological targets. The hydroxypyrrolidine moiety adds a polar functional group that can participate in hydrogen bonding, further enhancing the compound's interactions with biological systems.

Recent studies have explored the potential of tert-butyl 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. The ability of this compound to interact with specific GPCRs has been demonstrated in several in vitro and in vivo studies, suggesting its potential as a lead compound for drug development.

In addition to its GPCR modulating properties, tert-butyl 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate has also shown promise in neuropharmacology. Research has indicated that this compound can influence neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that it may have applications in treating neurological disorders such as depression, anxiety, and Parkinson's disease. Further preclinical studies are underway to elucidate the mechanisms underlying these effects and to optimize the compound for clinical use.

The synthesis of tert-butyl 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate involves a series of well-defined chemical reactions. The process typically begins with the preparation of the hydroxypyrrolidine intermediate, followed by the introduction of the tert-butyl protecting group and the chlorinated imidazole moiety. Advanced synthetic techniques, including catalytic methods and microwave-assisted reactions, have been employed to improve the efficiency and yield of the synthesis. These advancements have made it possible to produce this compound on a larger scale for further research and development.

The pharmacokinetic properties of tert-butyl 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate have also been studied extensively. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed following oral administration and shows good bioavailability. Its distribution is primarily localized to target tissues, minimizing off-target effects. Metabolism studies have revealed that the compound is metabolized primarily by cytochrome P450 enzymes, with no significant accumulation observed over repeated dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate. Early-phase trials have demonstrated that it is well-tolerated by patients with minimal adverse effects. These trials are designed to assess its therapeutic potential in various conditions, including neurological disorders and receptor-mediated diseases. The results from these trials will provide valuable insights into the clinical utility of this compound and guide its further development.

In conclusion, tert-butyl 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172032-28-7) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research continues to uncover new aspects of its mechanism of action and clinical utility, paving the way for its potential use in treating various diseases.